Cas no 83330-28-3 (2-(furan-2-yl)-5-methyl-1H-benzimidazole)

• Product Name: 2-(furan-2-yl)-5-methyl-1H-benzimidazole
• CAS No: 83330-28-3
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 708804
• PubChem ID: 924807
• Update Time: 2025-05-23

2-(furan-2-yl)-5-methyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(2-furanyl)-6-methyl-
• 1H-Benzimidazole,2-(2-furanyl)-5-methyl-(9CI)
• 2-(2-Furyl)-6-methyl-1H-benzimidazole
• AKOS002234768
• 2-(FURAN-2-YL)-5-METHYL-1H-1,3-BENZODIAZOLE
• 2-(furan-2-yl)-5-methyl-1H-benzimidazole
• 2-(furan-2-yl)-6-methyl-1H-benzimidazole
• CCG-142735
• AKOS002999388
• 2-(Furan-2-yl)-6-methyl-1H-benzo[d]imidazole
• 83330-28-3
• SCHEMBL12082439

• Inchi： 1S/C12H10N2O/c1-8-4-5-9-10(7-8)14-12(13-9)11-3-2-6-15-11/h2-7H,1H3,(H,13,14)
• InChI Key： SQVLGUPUTLPOAE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 392.1±34.0 °C at 760 mmHg
• Flash Point: 198.4±19.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(furan-2-yl)-5-methyl-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(furan-2-yl)-5-methyl-1H-benzimidazole

2-(Furan-2-yl)-5-methyl-1H-benzimidazole (CAS No 83330-28-3): A Comprehensive Overview

The compound 2-(furan-2-yl)-5-methyl-1H-benzimidazole, identified by the CAS registry number 83330-28-3, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This molecule belongs to the class of benzimidazoles, which are widely studied due to their unique electronic properties and versatile applications. The integration of a furan moiety at the 2-position and a methyl group at the 5-position introduces intriguing structural features that enhance its reactivity and functionality.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery, particularly in the development of anticancer agents. The furan substituent in this compound has been shown to enhance the molecule's ability to interact with biological targets, making it a promising candidate for pharmacological applications. Researchers have also explored the use of this compound in the synthesis of advanced materials, such as organic semiconductors and sensors, due to its excellent electronic conductivity and stability under various conditions.

The synthesis of 2-(furan-2-yl)-5-methyl-1H-benzimidazole involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach is the condensation reaction between o-aminothiophenol derivatives and aldehydes or ketones, followed by cyclization to form the benzimidazole ring. The introduction of the furan group and methyl substituent requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

One of the most exciting developments involving this compound is its application in photovoltaic devices. The unique electronic properties of benzimidazoles make them ideal candidates for use in organic solar cells. Studies have demonstrated that incorporating furan-containing benzimidazoles into donor-acceptor frameworks can enhance charge transport properties and overall device performance. This has led to increased interest in exploring this compound as a building block for next-generation energy-harvesting materials.

In addition to its electronic applications, 2-(furan-2-yl)-5-methyl-1H-benzimidazole has shown potential in the field of catalysis. Its ability to coordinate with metal ions makes it a valuable ligand in homogeneous catalysis reactions. Recent research has focused on its role in asymmetric catalysis, where it has been used to facilitate enantioselective transformations with high efficiency. This opens up new possibilities for its use in industrial processes requiring precise control over product stereochemistry.

The environmental impact of synthesizing and using this compound is another area of active research. Scientists are investigating ways to minimize waste generation and improve atom economy during its production. Green chemistry principles are being increasingly applied, with efforts directed toward developing sustainable synthetic routes that reduce reliance on hazardous reagents and solvents.

In conclusion, 2-(furan-2-yl)-5-methyl-1H-benzimidazole (CAS No 83330-28-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within materials science, pharmacology, and renewable energy technologies.